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Compound of Interest

Compound Name: 5-Chloro-2-methoxybenzaldehyde

Cat. No.: B1307231 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like 5-Chloro-2-methoxybenzaldehyde is paramount. This guide

provides immediate, essential safety protocols, operational plans, and disposal procedures to

foster a secure laboratory environment.

Chemical Profile:

Property Value

Chemical Name 5-Chloro-2-methoxybenzaldehyde

CAS Number 7035-09-8

Molecular Formula C₈H₇ClO₂[1][2][3]

Molecular Weight 170.59 g/mol [1][2]

Appearance Pale cream to yellow crystals or powder[3]

Hazards

Harmful if swallowed, Causes skin and serious

eye irritation, May cause respiratory irritation.[2]

[4][5]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent exposure. Engineering controls, such as a chemical

fume hood, should be the primary method of exposure control, supplemented by the following

PPE:
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Protection Type Specific Equipment Standard/Notes

Eye/Face Protection
Chemical safety goggles or a

face shield.

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166 regulations.

[6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber). A

lab coat or other protective

clothing to prevent skin

exposure.[6]

Gloves must be inspected

before use and disposed of in

accordance with applicable

laws and good laboratory

practices.[6] While specific

breakthrough times for 5-

Chloro-2-

methoxybenzaldehyde are not

available, for similar

aldehydes, nitrile and butyl

rubber gloves are

recommended for splash

protection. Change gloves

immediately if contaminated.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor cartridge, or a P95 (US)

or P1 (EU EN 143) particle

respirator.[7]

Required if ventilation is

inadequate, dust is generated,

or irritation symptoms are

experienced. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace. For

higher-level protection, a full-

facepiece respirator with an

appropriate cartridge or a self-

contained breathing apparatus

(SCBA) may be necessary.
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Operational and Disposal Plan: Step-by-Step
Guidance
This section provides a procedural workflow for the safe handling, use, and disposal of 5-
Chloro-2-methoxybenzaldehyde.

Preparation and Handling:

Ventilation: Always handle 5-Chloro-2-methoxybenzaldehyde powder and prepare

solutions in a well-ventilated area, preferably within a certified chemical fume hood, to control

airborne levels.

Donning PPE: Before handling the compound, put on all required PPE as specified in the

table above.

Handling: Avoid direct contact with skin and eyes. Prevent the formation of dust when

handling the solid form.[4][8] Do not eat, drink, or smoke in the handling area.[5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][8] Store

away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete and before leaving the laboratory.[5]

Spill and Decontamination Procedures:

Spill Containment: In case of a spill, immediately evacuate non-essential personnel and

ensure the area is well-ventilated.[5]

Cleanup: Wearing full PPE, gently sweep or scoop up the solid material to avoid creating

dust.[4][9] Place the collected material into a suitable, labeled container for hazardous waste

disposal.[4][9]

Surface Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

soap and water. All contaminated materials, including cleaning supplies, must be disposed of

as hazardous waste.[10]
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Waste Disposal Plan:

5-Chloro-2-methoxybenzaldehyde waste must be managed as hazardous chemical waste

and segregated properly.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.[10]

Do not mix with other waste streams.[10]

Trace Contamination: Items with minimal residual contamination (e.g., used gloves, wipes)

should be placed in a designated hazardous waste container.

Final Disposal: Dispose of the chemical waste through a licensed professional waste

disposal service in accordance with local, state, and federal regulations.[10] Do not dispose

of down the drain or in regular trash.[11]
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Safe handling workflow for 5-Chloro-2-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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